Cas no 2229265-98-7 (3,3-difluoro-4-methylpent-4-enoic acid)

• Product Name: 3,3-difluoro-4-methylpent-4-enoic acid
• CAS No: 2229265-98-7
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 6143668
• PubChem ID: 165833087
• Update Time: 2025-11-01

3,3-difluoro-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-methylpent-4-enoic acid
• 2229265-98-7
• EN300-1944201

• Inchi： 1S/C6H8F2O2/c1-4(2)6(7,8)3-5(9)10/h1,3H2,2H3,(H,9,10)
• InChI Key： CNSXEYJQXWNFNN-UHFFFAOYSA-N
• SMILES： FC(C(=C)C)(CC(=O)O)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-4-methylpent-4-enoic acid

3,3-Difluoro-4-Methylpent-4-Enoic Acid: A Comprehensive Overview

3,3-Difluoro-4-methylpent-4-enoic acid, identified by the CAS registry number CAS No. 2229265-98-7, is a fluorinated enoic acid derivative with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the broader class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity and wide-ranging applications in organic synthesis and material science. The molecule features a pentenoic acid backbone with two fluorine atoms at the 3-position and a methyl group at the 4-position, making it a valuable substrate for various chemical transformations.

The synthesis of 3,3-difluoro-4-methylpent-4-enoic acid typically involves multi-step processes that often begin with the preparation of the corresponding fluorinated alkenes or alkynes. Recent advancements in fluorination techniques have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of electrophilic fluorination methods, such as the addition of fluorine atoms to unsaturated systems under controlled conditions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive chemical reactions.

The physical and chemical properties of 3,3-difluoro-4-methylpent-4-enoic acid are highly influenced by its fluorinated structure. The presence of two fluorine atoms at the 3-position introduces significant electron-withdrawing effects, which stabilize the conjugated system and enhance its reactivity towards nucleophilic additions and cycloaddition reactions. Additionally, the methyl group at the 4-position contributes to steric effects that can influence both the reactivity and selectivity of the compound in various reactions.

Recent studies have highlighted the potential of 3,3-difluoro-4-methylpent-4-enoic acid as a building block in organic synthesis. For example, it has been employed in the construction of bioactive molecules with potential applications in drug discovery. The compound's ability to undergo Michael addition reactions has been particularly valuable in this context. Researchers have demonstrated that it can serve as an efficient acceptor in these reactions, enabling the formation of complex molecular architectures with high precision.

Beyond its role in organic synthesis, 3,3-difluoro-4-methylpent-4-enoic acid has also been explored for its potential in materials science. Its fluorinated structure imparts unique properties such as enhanced thermal stability and resistance to UV degradation, making it a promising candidate for applications in polymer chemistry. Recent investigations have focused on incorporating this compound into polymeric materials to improve their mechanical and electronic properties.

In terms of biological activity, preliminary studies suggest that 3,3-difluoro-4-methylpent-4-enoic acid may exhibit interesting pharmacological properties. Researchers have reported that derivatives of this compound demonstrate moderate activity against certain enzymes involved in metabolic pathways. While further research is needed to fully understand its biological potential, these findings underscore its value as a lead compound for drug development.

The environmental impact and sustainability aspects of using CAS No. 2229265-98-7-7 (CAS No.) have also come under scrutiny. Recent studies have evaluated its biodegradation patterns under various environmental conditions. The results indicate that while it exhibits moderate persistence in aqueous environments, certain microbial strains can metabolize it under specific conditions. These findings are critical for assessing its long-term environmental impact and guiding sustainable practices in its production and use.

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